Prmt5-IN-25

• Molecular Formula: C24H21F3N6O
• Molecular Weight: 466.5 g/mol
• IUPAC Name: 2-amino-3-methyl-N-[(1R)-1-pyrimidin-2-ylethyl]-N-[[5-(trifluoromethyl)pyridin-2-yl]methyl]quinoline-6-carboxamide
• InChI: InChI=1S/C24H21F3N6O/c1-14-10-17-11-16(4-7-20(17)32-21(14)28)23(34)33(15(2)22-29-8-3-9-30-22)13-19-6-5-18(12-31-19)24(25,26)27/h3-12,15H,13H2,1-2H3,(H2,28,32)/t15-/m1/s1
• InChI Key: QRZCNKOBDDQUAP-OAHLLOKOSA-N
• Isomeric SMILES: CC1=CC2=C(C=CC(=C2)C(=O)N(CC3=NC=C(C=C3)C(F)(F)F)[C@H](C)C4=NC=CC=N4)N=C1N
• Canonical SMILES: CC1=CC2=C(C=CC(=C2)C(=O)N(CC3=NC=C(C=C3)C(F)(F)F)C(C)C4=NC=CC=N4)N=C1N

Description

PRMT5-IN-25 is a potent inhibitor of protein arginine methyltransferase 5 (PRMT5), an enzyme that plays a crucial role in the methylation of arginine residues on histones and non-histone proteins. This compound has shown significant potential in the treatment of various cancers by inhibiting the activity of PRMT5, which is often overexpressed in cancer cells .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of PRMT5-IN-25 involves multiple steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditionsThe reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired chemical transformations .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. This involves optimizing the reaction conditions to maximize yield and purity while minimizing production costs. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

PRMT5-IN-25 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert this compound into reduced forms with different chemical properties.

Substitution: The compound can undergo substitution reactions where functional groups are replaced with other groups, altering its chemical structure and activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various organic solvents. The reaction conditions, such as temperature, pH, and reaction time, are carefully controlled to achieve the desired chemical transformations .

Major Products Formed

The major products formed from these reactions include various derivatives of this compound, each with unique chemical properties and potential biological activities. These derivatives can be further studied for their efficacy and safety in different applications .

Scientific Research Applications

PRMT5-IN-25 has a wide range of scientific research applications, including:

Chemistry: The compound is used as a tool to study the role of PRMT5 in various chemical processes and to develop new inhibitors with improved efficacy.

Biology: In biological research, this compound is used to investigate the role of PRMT5 in cellular processes such as gene expression, RNA splicing, and signal transduction.

Medicine: The compound has shown promise in preclinical studies as a potential therapeutic agent for the treatment of cancers, particularly those with high PRMT5 expression.

Industry: This compound is used in the development of new drugs and therapeutic strategies targeting PRMT5.

Mechanism of Action

PRMT5-IN-25 exerts its effects by binding to the active site of PRMT5, thereby inhibiting its enzymatic activity. This inhibition prevents the methylation of arginine residues on histones and non-histone proteins, leading to alterations in gene expression and cellular processes. The molecular targets of this compound include various proteins involved in cell cycle regulation, apoptosis, and DNA repair pathways .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to PRMT5-IN-25 include other PRMT5 inhibitors such as EPZ015666, GSK3326595, and PRT382. These compounds also target PRMT5 and inhibit its activity, but they differ in their chemical structures, potency, and selectivity .

Uniqueness of this compound

This compound stands out due to its high potency and selectivity for PRMT5, making it a valuable tool for studying the enzyme’s role in various biological processes and for developing new therapeutic strategies. Its unique chemical structure allows for specific interactions with the active site of PRMT5, enhancing its inhibitory activity .